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Compound of Interest

Compound Name: 2-Methoxy-4,6-dimethylpyridine
CAS No.: 45798-56-9
Cat. No.: B3267623
Get Quote
. J

Executive Summary

4,6-Dimethyl-2-methoxypyridine (CAS: 45798-56-9) is a specialized heterocyclic building block
used primarily in the synthesis of complex pharmaceutical agents, including antitumor
antibiotics (e.g., Fredericamycin A) and phosphodiesterase (PDE) inhibitors.[1][2] Structurally, it
consists of a pyridine ring substituted with methyl groups at the 4 and 6 positions and a
methoxy group at the 2 position.[1] This specific substitution pattern imparts unique electronic
properties, making it a valuable intermediate for dearomatization reactions and ligand design in
organometallic catalysis.[1]

This guide details the nomenclature, physicochemical properties, synthetic pathways, and
quality control parameters required for the rigorous application of this compound in drug
development.[1]

Identity & Nomenclature

Precise identification is critical to avoid confusion with isomeric forms such as 2,6-dimethyl-4-
methoxypyridine or N-methylated pyridones.[1]
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Identifier Value
IUPAC Name 2-Methoxy-4,6-dimethylpyridine
CAS Registry Number 45798-56-9

4,6-Dimethyl-2-pyridyl methyl ether; 2-Methoxy-
Common Synonyms ] o
4,6-dimethyl-pyridine

Molecular Formula CsH11:NO

Molecular Weight 137.18 g/mol

SMILES CC1=CC(=NC(=C1)0C)C

InChl Key KWGMYFISCBHTLS-UHFFFAOYSA-N

Structural Note: The methoxy group is located at the ortho position relative to the nitrogen
(position 2), while the methyl groups occupy the para (position 4) and the other ortho (position
6) positions.[1] This creates a steric environment that influences both its reactivity and its
binding properties in metallo-organic complexes.[1]

Physicochemical Properties

The following data points are essential for handling and process design.
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Property Value / Range Notes
o May darken upon
Appearance Colorless to pale yellow liquid oo
oxidation/storage.[1][2]
- ) ) Experimental range often
Boiling Point 195.6 + 35.0 °C (Predicted)
~170-180 °C at 760 mmHg.
Density 0.985 £ 0.06 g/cm3 Relative to water at 20 °C.
B Soluble in MeOH, EtOH, DCM,  Limited solubility in water;
Solubility . -
EtOAcC lipophilic nature (LogP ~2.2).
Less basic than pyridine due to
pKa ~3.5 — 4.5 (Estimated) O-Me inductive effect vs
resonance.[1]
Inert atmosphere (Ar/Nz2), 2—8 ) )
Storage Hygroscopic; protect from light.

°C

Synthetic Pathways & Manufacturing Logic
The Selectivity Challenge

The synthesis of 2-methoxypyridines typically starts from 2-hydroxypyridines (2-pyridones).[1] A

direct alkylation of 4,6-dimethyl-2-pyridone with methyl iodide is not recommended for high-

purity applications because it yields a mixture of the desired O-methyl product (lactim ether)

and the unwanted N-methyl isomer (lactam), often favoring the N-methyl product.[1]

Preferred Protocol: The Chlorination-Alkoxylation Route

To ensure regioselectivity for the O-methyl derivative, the industry-standard protocol utilizes a

chlorination intermediate.[1]

Step 1: Chlorination Reaction of 4,6-dimethyl-2-hydroxypyridine with phosphorus oxychloride
(POCIs) yields 2-chloro-4,6-dimethylpyridine.[1]

o Mechanism:[3] Conversion of the hydroxyl group to a good leaving group (chloride).[1]
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Step 2: Nucleophilic Aromatic Substitution (SnAr) Reaction of the chloro-intermediate with
sodium methoxide (NaOMe) in methanol.[1]

o Mechanism:[3] The methoxide ion attacks the electron-deficient C2 position, displacing the
chloride.[1]

Process Logic

Route B (Avoid)

Route A (Preferred) : NaOMe, MeOH

: : POCI3, Reflux SnAr Substitution
"""""""""""""""" ) (Chlorination) 2-Chloro-4,6-dimethylpyridine lA—L>| 4,6-Dimethyl-2-methoxypyridine

4,6-Dimethyl-2-hydroxypyridine
A Y Ry Mel / Base

(Tautomer: Pyridone) X . - - H
=—__ (Direct Alkylation - AVOID) | N-Methyl-4,6-dimethyl-2-pyridone !
----------------- > (Unwanted Impurity)

Click to download full resolution via product page

Figure 1: Synthetic workflow comparing the selective chlorination route against the non-
selective direct alkylation.

Experimental Protocol (Optimized)

e Chlorination: Dissolve 4,6-dimethyl-2-hydroxypyridine (1.0 eq) in POCIs (excess). Reflux for
2—4 hours.[1] Quench carefully on ice. Neutralize and extract with DCM. Yields 2-chloro-4,6-
dimethylpyridine.[1][4]

o Methoxylation: Dissolve Na metal (1.2 eq) in anhydrous MeOH to generate NaOMe. Add 2-
chloro-4,6-dimethylpyridine (1.0 eq).[1] Reflux for 4—6 hours.[1]

o Workup: Evaporate MeOH. Resuspend residue in water/EtOAc.[1] Wash organic layer with
brine.[1] Dry over Na=S0Oa.[1] Distill under reduced pressure to isolate the pure oil.

Analytical Characterization (QC)
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Trustworthiness in research relies on verifying that the synthesized compound is the O-isomer
and not the N-isomer.[1]

NMR Spectroscopy Verification

The *H-NMR spectrum provides the definitive fingerprint.[1]

) Chemical Shift (& o ) )
Proton Environment Multiplicity Diagnostic Value

ppm)

O-Me appears
downfield (>3.8 ppm).

-OCHs (Methoxy) 3.85-3.95 Singlet (3H) [1] N-Me typically
appears ~3.4-3.6
ppm.[1]

C3-H (Ring) 6.35-6.45 Singlet (1H) Meta to Nitrogen.[1]

C5-H (Ring) 6.60 — 6.70 Singlet (1H) Meta to Nitrogen.[1]

C4-CHs 2.20-2.30 Singlet (3H) Aromatic methyl.[1]

Aromatic methyl

C6-CHs 2.35-2.45 Singlet (3H)
(closer to N).[1]

Note: Shifts are approximate (CDCIs solvent). The presence of a signal < 3.6 ppm in the methyl
region suggests N-methyl contamination.|[1]

Mass Spectrometry[1]
e Method: GC-MS or LC-MS (ESI+).[1]

o Expected m/z: 138.1 [M+H]*.

o Fragmentation: Loss of methyl radical (M-15) and loss of formaldehyde (M-30) are common
for methoxypyridines.[1]

Applications in Drug Development
Antitumor Antibiotics Synthesis
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4,6-Dimethyl-2-methoxypyridine serves as a starting material for the total synthesis of
Fredericamycin A, a potent antitumor antibiotic.[1] The pyridine ring is incorporated into the
spiro-fused core structure via lithiation and condensation reactions.[1]

PDE9 Inhibitors (Alzheimer's Research)

Derivatives of this scaffold, specifically 3-bromo-2-methoxy-4,6-dimethylpyridine, are utilized
in the synthesis of pyrazolopyridine-based PDE9 inhibitors.[1] These compounds enhance
cGMP signaling in the brain, showing potential for improving memory and cognitive function in
Alzheimer's disease models.[1]

Organometallic Ligand Design

The 2-methoxy-4,6-dimethylpyridine motif is used in oxidative dearomatization studies.[1]
The steric bulk of the methyl groups at 4 and 6, combined with the coordinating ability of the
methoxy oxygen and pyridine nitrogen, allows for the stabilization of reactive metal
intermediates (e.g., Rhodium or Tungsten complexes) during catalytic cycles.[1]

Safety & Handling

e Hazards: Irritant to eyes, skin, and respiratory system.[1][5] Harmful if swallowed.[1][5]
o Flammability: Combustible liquid.[1] Keep away from heat/sparks.[1]

o PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.[1]

o Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as hazardous
organic waste.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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